![molecular formula C13H11ClN2O B5801053 N-(2-chlorobenzyl)isonicotinamide](/img/structure/B5801053.png)
N-(2-chlorobenzyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorobenzyl)isonicotinamide is a compound that can be synthesized through specific chemical reactions involving isonicotinamide derivatives. Although the exact compound "N-(2-chlorobenzyl)isonicotinamide" does not have direct references in the searched literature, similar compounds and their derivatives have been studied for various properties and applications, including potential antitumor activities and as ligands in coordination complexes (Fedorov et al., 2001).
Synthesis Analysis
The synthesis of similar compounds involves reactions with isonicotinoyl chloride and various amine or amide groups, leading to the formation of isonicotinamide derivatives. For instance, N-ferrocenyl isonicotinamide was synthesized through acetylation and coupling reactions, showcasing a method that could potentially be adapted for synthesizing N-(2-chlorobenzyl)isonicotinamide (Patterson et al., 2015).
Molecular Structure Analysis
Molecular structure analysis of compounds related to N-(2-chlorobenzyl)isonicotinamide, such as N-ferrocenyl isonicotinamide, reveals complex hydrogen-bonded chain structures capable of supporting mixed-valent redox states. This suggests that N-(2-chlorobenzyl)isonicotinamide could also exhibit interesting structural characteristics important for its reactivity and potential applications (Patterson et al., 2015).
Chemical Reactions and Properties
The reactivity of isonicotinamide derivatives with metal complexes, as demonstrated by the formation of coordination compounds with palladium and platinum, indicates that N-(2-chlorobenzyl)isonicotinamide could potentially react with various metal ions to form new complexes. Such reactions could impart the compound with unique properties useful in medicinal chemistry and materials science (Fedorov et al., 2001).
Physical Properties Analysis
While specific physical properties of N-(2-chlorobenzyl)isonicotinamide are not detailed in the available literature, similar compounds often exhibit distinct melting points, solubility profiles, and thermal stability. The study of related isonicotinamide derivatives can provide insights into the likely physical properties of N-(2-chlorobenzyl)isonicotinamide, such as its behavior under varying temperatures and in different solvents.
Chemical Properties Analysis
Chemical properties, including acidity, basicity, and reactivity towards electrophiles and nucleophiles, can be inferred from studies on isonicotinamide and its derivatives. The presence of the isonicotinamide moiety suggests that N-(2-chlorobenzyl)isonicotinamide could exhibit similar chemical behaviors, such as forming hydrogen bonds and engaging in coordination chemistry with metals, which could be leveraged in the design of new chemical entities or materials (Fedorov et al., 2001); (Patterson et al., 2015).
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O/c14-12-4-2-1-3-11(12)9-16-13(17)10-5-7-15-8-6-10/h1-8H,9H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACUCQBLIAFXAOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)C2=CC=NC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>37 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198561 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(2-chlorobenzyl)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.